1-(2-Methylpiperidin-1-yl)-3-pyridin-3-ylpropan-1-one

• IUPAC Name: 1-(2-methylpiperidin-1-yl)-3-pyridin-3-ylpropan-1-one
• InChI: InChI=1S/C14H20N2O/c1-12-5-2-3-10-16(12)14(17)8-7-13-6-4-9-15-11-13/h4,6,9,11-12H,2-3,5,7-8,10H2,1H3
• InChI Key: DVQLDHPAZCPTPC-UHFFFAOYSA-N
• Canonical SMILES: CC1CCCCN1C(=O)CCC2=CN=CC=C2
• Molecular Formula: C14H20N2O
• Molecular Weight: 232.32 g/mol

Description

1-(2-Methylpiperidin-1-yl)-3-pyridin-3-ylpropan-1-one, also known as MDPV, is a synthetic cathinone that was first synthesized in the 1960s. It belongs to the class of psychoactive substances known as designer drugs, which are synthetic compounds designed to mimic the effects of other drugs such as cocaine and amphetamines. MDPV has become popular as a recreational drug due to its stimulant and euphoric effects, but it also has potential applications in scientific research.

Mechanism of Action

1-(2-Methylpiperidin-1-yl)-3-pyridin-3-ylpropan-1-one acts as a reuptake inhibitor of the neurotransmitters dopamine, norepinephrine, and serotonin. It binds to the transporters that normally remove these neurotransmitters from the synaptic cleft, preventing their reuptake and leading to an increase in their levels in the brain. This increase in neurotransmitter levels is responsible for the stimulant and euphoric effects of 1-(2-Methylpiperidin-1-yl)-3-pyridin-3-ylpropan-1-one.
Biochemical and Physiological Effects:
1-(2-Methylpiperidin-1-yl)-3-pyridin-3-ylpropan-1-one has been shown to produce a variety of biochemical and physiological effects, including increased heart rate, elevated blood pressure, and increased body temperature. It has also been shown to produce hyperactivity, increased locomotor activity, and increased stereotypy in animals.

Advantages and Limitations for Lab Experiments

1-(2-Methylpiperidin-1-yl)-3-pyridin-3-ylpropan-1-one has several advantages as a research tool. It is a potent stimulant that produces effects similar to those of other drugs such as cocaine and amphetamines, making it a useful tool for studying the mechanisms of action of these drugs. However, 1-(2-Methylpiperidin-1-yl)-3-pyridin-3-ylpropan-1-one also has several limitations. It is highly addictive and can produce adverse effects such as hyperthermia and cardiovascular problems, making it difficult to use in long-term studies.

Future Directions

There are several future directions for research on 1-(2-Methylpiperidin-1-yl)-3-pyridin-3-ylpropan-1-one. One area of research is the development of new treatments for drug addiction using 1-(2-Methylpiperidin-1-yl)-3-pyridin-3-ylpropan-1-one as a model system. Another area of research is the study of the long-term effects of 1-(2-Methylpiperidin-1-yl)-3-pyridin-3-ylpropan-1-one use on the brain and behavior. Finally, there is a need for further research on the synthesis and pharmacology of 1-(2-Methylpiperidin-1-yl)-3-pyridin-3-ylpropan-1-one and other synthetic cathinones to better understand their effects and potential applications.

Synthesis Methods

1-(2-Methylpiperidin-1-yl)-3-pyridin-3-ylpropan-1-one can be synthesized in a laboratory using a variety of methods, including the Leuckart reaction and the Friedel-Crafts acylation reaction. The Leuckart reaction involves the reaction of 3,4-methylenedioxyphenyl-2-propanone with methylamine, while the Friedel-Crafts acylation reaction involves the reaction of pyridine with 1-(2-bromopropiophenone) followed by reduction with lithium aluminum hydride.

Scientific Research Applications

1-(2-Methylpiperidin-1-yl)-3-pyridin-3-ylpropan-1-one has been used in scientific research to study its effects on the central nervous system. It has been shown to act as a potent stimulant and has been used to study the mechanisms of action of other drugs such as cocaine and amphetamines. 1-(2-Methylpiperidin-1-yl)-3-pyridin-3-ylpropan-1-one has also been used in studies of drug addiction and has been shown to produce addictive behavior in animals.